Cas no 2229414-07-5 (3-5-(methoxymethyl)furan-2-ylpropanal)

• Product Name: 3-5-(methoxymethyl)furan-2-ylpropanal
• CAS No: 2229414-07-5
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 6302074
• PubChem ID: 165672706
• Update Time: 2025-05-30

3-5-(methoxymethyl)furan-2-ylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-5-(methoxymethyl)furan-2-ylpropanal
• 3-[5-(methoxymethyl)furan-2-yl]propanal
• EN300-1747511
• 2229414-07-5

• Inchi： 1S/C9H12O3/c1-11-7-9-5-4-8(12-9)3-2-6-10/h4-6H,2-3,7H2,1H3
• InChI Key： WNJIISSHRMQFHL-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1CCC=O

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 39.4Ų

Additional information on 3-5-(methoxymethyl)furan-2-ylpropanal

Exploring the Versatile Applications of 3-5-(methoxymethyl)furan-2-ylpropanal (CAS No. 2229414-07-5) in Modern Chemistry

In the realm of organic chemistry, 3-5-(methoxymethyl)furan-2-ylpropanal (CAS No. 2229414-07-5) has emerged as a compound of significant interest due to its unique structural properties and broad applicability. This furan-derived aldehyde is increasingly being studied for its potential in flavor and fragrance industries, pharmaceutical intermediates, and sustainable material synthesis. Its molecular framework, featuring a methoxymethyl furan moiety, offers reactivity that aligns with green chemistry principles, making it a candidate for eco-friendly innovations.

The compound's CAS number 2229414-07-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. Researchers are particularly intrigued by its role in biobased chemical production, a hot topic as industries shift toward renewable resources. Questions like *"How is 3-5-(methoxymethyl)furan-2-ylpropanal synthesized?"* or *"What are its applications in food flavoring?"* dominate online queries, highlighting public curiosity. Its low toxicity profile and compatibility with catalytic processes further enhance its appeal.

From a synthetic perspective, 3-5-(methoxymethyl)furan-2-ylpropanal serves as a precursor for heterocyclic compounds, which are pivotal in drug discovery. Its furan ring can undergo selective modifications, enabling the creation of derivatives with tailored properties. This adaptability resonates with trends in precision chemistry, where molecular customization is key. Additionally, its potential in aroma enhancement aligns with consumer demand for natural and exotic scents, a booming market segment.

Environmental considerations also play a role in its popularity. As regulations tighten around volatile organic compounds (VOCs), 3-5-(methoxymethyl)furan-2-ylpropanal offers a lower-emission alternative for solvents and additives. Its stability under mild conditions makes it suitable for energy-efficient processes, another trending focus in chemical engineering. Laboratories worldwide are investigating its use in polymer crosslinking and bioadhesives, addressing needs in packaging and medical devices.

In conclusion, 3-5-(methoxymethyl)furan-2-ylpropanal (CAS No. 2229414-07-5) exemplifies the intersection of innovation and sustainability. Its multifaceted applications—from flavor chemistry to material science—position it as a compound to watch. As research progresses, its role in addressing global challenges like resource efficiency and green manufacturing will likely expand, solidifying its place in the future of chemistry.